3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one

• IUPAC Name: 1-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]-3-(3,5-dimethyl-1H-pyrazol-4-yl)propan-1-one
• InChI: InChI=1S/C18H26N6O2/c1-12-15(13(2)22-21-12)5-6-18(25)24-8-7-14(11-24)26-17-10-19-9-16(20-17)23(3)4/h9-10,14H,5-8,11H2,1-4H3,(H,21,22)
• InChI Key: KFKIADGOPSNGCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CCC(=O)N2CCC(C2)OC3=NC(=CN=C3)N(C)C
• Molecular Formula: C18H26N6O2
• Molecular Weight: 358.4 g/mol

Description

3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-((6-(dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C18H26N6O2 and its molecular weight is 358.446. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Generation of Structurally Diverse Libraries

A study by Roman (2013) explored the use of a ketonic Mannich base derived from 2-acetylthiophene as a starting material in alkylation and ring closure reactions to generate a diverse library of compounds. This work demonstrates the versatility of certain core structures in synthesizing a wide range of chemical entities for further application in various fields of research (Roman, 2013).

Synthesis of New Pyridazines and Pyrimidines

Sayed, Khalil, Ahmed, and Raslan (2002) described the synthesis of new pyridazinones, pyridazine-6-imines, 4-pyridazinals, and pyridines, showcasing the potential for creating novel heterocyclic compounds that can serve as intermediates for further chemical or pharmacological studies (Sayed et al., 2002).

Transformations into Imidazo-pyridines and Pyrimidines

Research by Kolar, Tišler, and Pizzioli (1996) discussed transformations of a specific pyrido[1,2-a]pyrazine ring system into imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines, highlighting the flexibility of pyrazine derivatives in synthesizing complex heterocyclic systems for further scientific exploration (Kolar et al., 1996).

Synthesis and Utility in Heterocyclic Chemistry

A study by Farag et al. (2011) on the synthesis of azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating a thiazolo(3,2-a)benzimidazole moiety shows the use of dimethylamino-prop-enone derivatives as versatile building blocks in creating a variety of heterocyclic compounds, potentially useful for research in materials science, chemical biology, and other domains (Farag et al., 2011).

Antimicrobial and Insecticidal Potential

Deohate and Palaspagar (2020) synthesized pyrimidine-linked pyrazole heterocyclics and evaluated their insecticidal and antibacterial potential, showcasing an example of how chemical synthesis can lead to the discovery of new compounds with potential applications in agriculture and medicine (Deohate & Palaspagar, 2020).